Cas no 7298-65-9 (Fluorescein Dibutyrate)

Fluorescein Dibutyrate structure
Fluorescein Dibutyrate structure
Product Name:Fluorescein Dibutyrate
CAS No:7298-65-9
MF:C28H24O7
MW:472.485968589783
MDL:MFCD00037842
CID:1758486
PubChem ID:81719
Update Time:2025-04-21

Fluorescein Dibutyrate Chemical and Physical Properties

Names and Identifiers

    • (6'-butanoyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) Butanoate
    • Fluorescein dibutyrate
    • Dibutyryl-fluorescein
    • NSC83608
    • fluorescien dibutyrate
    • 3-oxo-3h-spiro[2-benzofuran-1,9'-xanthene]-3',6'-diyl dibutanoate
    • fluorescein diabutyrate
    • AR-1F4797
    • AC1Q62IQ
    • Fluorescein-dibutyrat
    • 46942_FLUKA
    • AC1L31XH
    • SureCN2286694
    • FLUORESCEIN DIBUTYRATE FOR FLUORESCENCE
    • SCHEMBL2286694
    • AKOS015888869
    • Fluorescein, dibutyrate
    • NSC-83608
    • Butanoic acid, 3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diyl ester
    • UNII-ONT4U528WD
    • 3-Oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyldibutyrate
    • 6'-(butanoyloxy)-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl butanoate
    • ONT4U528WD
    • Butanoic acid, 1,1'-(3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diyl) ester
    • 3-Oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl dibutyrate
    • J-100163
    • Butanoic acid, 3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diyl ester
    • D96072
    • CS-0010016
    • AS-57856
    • NSC 83608
    • CGMHIZMGYHYHML-UHFFFAOYSA-N
    • MFCD00037842
    • DTXSID6064618
    • 7298-65-9
    • Butanoic acid,9'-[9H]xanthene]-3',6'-diyl ester
    • Fluorescein Dibutyrate
    • MDL: MFCD00037842
    • Inchi: 1S/C28H24O7/c1-3-7-25(29)32-17-11-13-21-23(15-17)34-24-16-18(33-26(30)8-4-2)12-14-22(24)28(21)20-10-6-5-9-19(20)27(31)35-28/h5-6,9-16H,3-4,7-8H2,1-2H3
    • InChI Key: CGMHIZMGYHYHML-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(CCC)=O)OC(CCC)=O)=O

Computed Properties

  • Exact Mass: 472.15200
  • Monoisotopic Mass: 472.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 118-119 °C(lit.)
  • Boiling Point: 634.4±55.0 °C at 760 mmHg
  • Flash Point: 271.6±31.5 °C
  • Solubility: DMF: soluble
  • PSA: 88.13000
  • LogP: 5.66560
  • Solubility: Soluble in water
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Fluorescein Dibutyrate Security Information

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